1h-Indazole-1-carboxylic acid,5-(azidomethyl)-3-(3-fluorophenyl)-,1,1-dimethylethyl ester

• Molecular Formula: C19H18FN5O2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: tert-butyl 5-(azidomethyl)-3-(3-fluorophenyl)indazole-1-carboxylate
• InChI: InChI=1S/C19H18FN5O2/c1-19(2,3)27-18(26)25-16-8-7-12(11-22-24-21)9-15(16)17(23-25)13-5-4-6-14(20)10-13/h4-10H,11H2,1-3H3
• InChI Key: MAILVCHGRPZLEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)CN=[N+]=[N-])C(=N1)C3=CC(=CC=C3)F

Description

1h-Indazole-1-carboxylic acid,5-(azidomethyl)-3-(3-fluorophenyl)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C19H18FN5O2 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 600 mg of tert-butyl 5-(chloromethyl)-3-(3-fluorophenyl)-1H-1-indazolecarboxylate produced in Production Example I-24-b in 4 ml dimethyl sulfoxide was added 162 mg of sodium azide, and the mixture was stirred at room temperature for 50 minutes. To the reaction mixture was added 25 ml of diethyl ether. The mixture was sequentially washed with water (×3) and brine, dried over anhydrous magnesium sulfate and the solvent was evaporated, to give 571 mg of the title compound as pale yellow crystals.